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Compound of Interest

Compound Name:
1-(2-Bromo-5-

chlorophenyl)ethanone

Cat. No.: B1281923 Get Quote

Compound Identification and Physicochemical
Properties
1-(2-Bromo-5-chlorophenyl)ethanone, also known as 2'-Bromo-5'-chloroacetophenone, is a

key building block in organic synthesis.[1] Its utility stems from the multiple reactive sites—the

ketone carbonyl group and the halogen-substituted aromatic ring—which allow for a variety of

chemical transformations.[2] Understanding its fundamental properties is the first step toward

safe and effective use.

Property Value Source

CAS Number 935-99-9 [1][3][4]

Molecular Formula C₈H₆BrClO [1][3]

Molecular Weight 233.49 g/mol [1][3]

IUPAC Name
1-(2-bromo-5-

chlorophenyl)ethanone
[1]

Appearance Solid (Beige) [5]

Melting Point Approx. 155–156 °C [2]
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Hazard Identification and GHS Classification
According to the Globally Harmonized System (GHS), 1-(2-Bromo-5-chlorophenyl)ethanone
is classified as a hazardous substance.[1] Exposure can cause significant health effects. The

compound is a lachrymator, a substance that irritates the eyes and causes tearing.[6]

GHS Hazard Code Description Classification

H302 Harmful if swallowed
Acute Toxicity, Oral (Category

4)

H312 Harmful in contact with skin
Acute Toxicity, Dermal

(Category 4)

H332 Harmful if inhaled
Acute Toxicity, Inhalation

(Category 4)

H315 Causes skin irritation
Skin Corrosion/Irritation

(Category 2)

H319 Causes serious eye irritation
Serious Eye Damage/Eye

Irritation (Category 2A)

H335 May cause respiratory irritation

Specific Target Organ Toxicity

— Single Exposure (Category

3)

Data sourced from PubChem.[1][7]

Caption: GHS Hazards and Corresponding Required PPE.

Engineering Controls and Personal Protective
Equipment (PPE)
To mitigate the risks associated with 1-(2-Bromo-5-chlorophenyl)ethanone, a combination of

engineering controls and PPE is mandatory. The causality is clear: minimizing exposure

pathways is paramount.
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Engineering Controls: All handling of this compound, including weighing and preparing

solutions, must be conducted within a certified chemical fume hood.[6] The fume hood

provides critical exhaust ventilation to prevent the accumulation of hazardous dust and

vapors in the laboratory environment.[8] Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[6]

Personal Protective Equipment (PPE): The type of protective equipment must be selected

based on the concentration and quantity of the hazardous substance at the specific

workplace.[8]

Eye and Face Protection: Wear tightly-sealed safety goggles and a face shield for

maximum protection against dust particles and splashes.[6][8][9]

Skin Protection: Wear chemical-resistant gloves, such as nitrile gloves. Gloves must be

inspected for integrity before use and disposed of properly after handling the compound.

[8] A lab coat or a complete protective suit is required to prevent skin contact.[8][9]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a

NIOSH-approved particulate respirator (or equivalent standard) should be used.[6][10]

Safe Handling, Storage, and Internal Transport
Strict protocols for handling and storage are the foundation of laboratory safety. Halogenated

organic compounds require specific conditions to maintain their stability and prevent hazardous

reactions.[11]

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all required PPE is worn correctly. Confirm the

chemical fume hood is functioning properly.

Weighing: Conduct all weighing operations on a tared weigh paper or in a suitable container

within the fume hood to contain any dust.

Transfer: Use a spatula for solid transfers. Avoid creating dust. If transferring to a reaction

vessel, do so slowly and carefully.
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Post-Handling: After handling, decontaminate the spatula and work surface. Wash hands

thoroughly with soap and water, even after removing gloves.[8][12] Contaminated gloves

should be disposed of in accordance with hazardous waste procedures.[8]

Start: Receive Chemical

Verify Container Label and Integrity

Transport to Designated Storage Area

Store in Cool, Dry, Ventilated Area

Prepare for Use:
Don PPE, Verify Fume Hood

Retrieve for Experiment

Weigh and Transfer Chemical
(Inside Fume Hood)

Post-Handling Cleanup:
Decontaminate Surfaces, Dispose of PPE

Return to Secure Storage

Secure Unused Reagent
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Caption: Workflow for Safe Handling and Storage.

Storage Requirements
Proper storage is essential to prevent degradation and dangerous reactions.[11]

Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat.[9]

[11]

Container: Keep the container tightly closed to prevent moisture ingress and vapor release.

[9][11]

Incompatibilities: This compound must be segregated from strong oxidizing agents, strong

bases, and reducing agents.[6] Brominated compounds can also react with certain metals

like aluminum.[11] Store separately from these materials.

Emergency Procedures
First Aid Measures
Immediate and appropriate action is critical in the event of exposure.[11]

Inhalation: Move the victim to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.[5][6]

Skin Contact: Take off all contaminated clothing immediately.[6] Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek medical attention.[8]

Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,

holding the eyelids open.[6] Remove contact lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting.[6] Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[10]

Spill and Leak Management
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Evacuate: Alert personnel in the immediate area and evacuate non-essential staff.

Ventilate: Ensure the area is well-ventilated, but avoid breathing vapors.

Contain: Prevent the spill from spreading and entering drains.[8]

Absorb: For small spills, absorb the material with an inert, non-combustible absorbent

material (e.g., sand, vermiculite).[13][14] Some protocols suggest treating small spills with

sodium thiosulfate before absorption.[11]

Collect: Carefully collect the absorbed material and contaminated soil into a designated,

labeled hazardous waste container for disposal.[8][11] Do not create dust.[10]

Waste Disposal
Improper disposal of brominated organic compounds can cause significant environmental

harm.[11]

Segregation is Key: All waste containing 1-(2-Bromo-5-chlorophenyl)ethanone must be

collected in a dedicated "Halogenated Organic Waste" container.[11] It must not be mixed

with non-halogenated organic waste.[11]

Waste Streams:

Solid Waste: Contaminated items such as gloves, weigh papers, and absorbent materials

must be placed in a sealed, labeled container for solid hazardous waste.[11]

Aqueous Waste: Aqueous solutions containing the compound are also considered

hazardous and must be collected separately in a labeled container for halogenated

aqueous waste.[11]

Disposal Method: Disposal must be handled by a licensed hazardous waste facility, typically

via high-temperature incineration with appropriate emission controls to capture harmful

byproducts.[15] Chemical neutralization using reducing agents like sodium thiosulfate can

also be employed for liquid waste streams under controlled conditions.[15][16]

Reactivity and Synthetic Applications
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1-(2-Bromo-5-chlorophenyl)ethanone is a valuable intermediate primarily due to the

reactivity of its functional groups. The electron-withdrawing nature of the halogens enhances

the electrophilic character of the phenyl ring and the carbonyl carbon.[2][17]

Carbonyl Group Reactivity: The ketone can undergo a wide range of reactions, including

reduction to an alcohol, Wittig olefination to form an alkene, and aldol condensations.[17]

Halogen Reactivity: The bromo and chloro substituents can participate in various substitution

and coupling reactions, allowing for the construction of more complex molecules.[2]

Applications in Drug Development: This compound serves as a precursor for the synthesis of

various biologically active molecules.[2] Derivatives have been investigated for antibacterial,

antifungal, and potential anti-cancer activities.[2] It is a common starting material for building

heterocyclic compounds like pyrazoles and thiazoles, which are important scaffolds in

medicinal chemistry.[2]

Example Synthesis of a Pyrazole Derivative

1-(2-Bromo-5-chlorophenyl)ethanone + Hydrazine
(or derivative)

Condensation/
Cyclization Substituted

(3-(2-bromo-5-chlorophenyl)-1H-pyrazol-5-yl)methanol

Click to download full resolution via product page

Caption: A representative reaction pathway using the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1281923?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

